4-bromo-N-(1-methyl-2-phenylethyl)benzamide

• IUPAC Name: 4-bromo-N-(1-phenylpropan-2-yl)benzamide
• InChI: InChI=1S/C16H16BrNO/c1-12(11-13-5-3-2-4-6-13)18-16(19)14-7-9-15(17)10-8-14/h2-10,12H,11H2,1H3,(H,18,19)
• InChI Key: SEYJPNSFEQBZMZ-UHFFFAOYSA-N
• Canonical SMILES: CC(CC1=CC=CC=C1)NC(=O)C2=CC=C(C=C2)Br
• Molecular Formula: C16H16BrNO
• Molecular Weight: 318.21 g/mol

Description

4-bromo-N-(1-methyl-2-phenylethyl)benzamide, also known as 4-bromo-α-PPP, is a synthetic compound that belongs to the class of phenethylamines. It is a potent stimulant drug that has been used for scientific research purposes.

Mechanism of Action

The mechanism of action of 4-bromo-N-(1-methyl-2-phenylethyl)benzamideα-PPP involves the inhibition of dopamine reuptake in the brain. This leads to increased levels of dopamine in the synapse, which results in enhanced dopamine signaling and stimulation of the central nervous system.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compoundα-PPP include increased heart rate and blood pressure, as well as enhanced alertness, focus, and euphoria. It has also been found to have anxiogenic effects, which may contribute to its abuse potential.

Advantages and Limitations for Lab Experiments

One advantage of using 4-bromo-N-(1-methyl-2-phenylethyl)benzamideα-PPP in lab experiments is its high potency and selectivity for the dopamine transporter. This makes it a useful tool for studying the role of dopamine in the brain. However, its abuse potential and potential for adverse effects on the cardiovascular system limit its usefulness in certain types of experiments.

Future Directions

For research on 4-bromo-N-(1-methyl-2-phenylethyl)benzamideN-(1-methyl-2-phenylethyl)benzamideα-PPP include investigating its potential therapeutic uses, such as in the treatment of attention deficit hyperactivity disorder (ADHD) or depression. Additionally, further studies are needed to understand the long-term effects of 4-bromo-N-(1-methyl-2-phenylethyl)benzamideN-(1-methyl-2-phenylethyl)benzamideα-PPP on the brain and body, as well as its potential for abuse and addiction.

Synthesis Methods

The synthesis of 4-bromo-N-(1-methyl-2-phenylethyl)benzamideα-PPP involves the reaction of 4-bromo-N-(1-methyl-2-phenylethyl)benzamidebenzonitrile with 1-methyl-2-phenylethylamine in the presence of a reducing agent, such as lithium aluminum hydride. The resulting product is then treated with hydrochloric acid to yield 4-bromo-N-(1-methyl-2-phenylethyl)benzamideN-(1-methyl-2-phenylethyl)benzamide.

Scientific Research Applications

4-bromo-N-(1-methyl-2-phenylethyl)benzamideα-PPP has been used in scientific research to study the effects of stimulant drugs on the central nervous system. It has been found to have a high affinity for the dopamine transporter, which is responsible for the reuptake of dopamine in the brain. This makes it a useful tool for studying the role of dopamine in reward and motivation.